Cas no 103956-09-8 (3,4-Diaminobenzhydrazide)

• Product Name: 3,4-Diaminobenzhydrazide
• CAS No: 103956-09-8
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• MDL: MFCD00017069
• CID: 91262
• PubChem ID: 24881011
• Update Time: 2025-11-02

3,4-Diaminobenzhydrazide Chemical and Physical Properties

Names and Identifiers

• 3,4-Diaminobenzhydrazide
• 3,4-Diaminobenzohydrazide
• BENZOIC ACID,3,4-DIAMINO-, HYDRAZIDE
• Albb-005938
• 579750_ALDRICH
• BUTTPARK 91\04-17
• 3,4-DIAMINOBENZOYLHYDRAZINE
• ZINC00156533
• 3,4-DiaMinobenzhydrazide,97%
• 3,4-DIAMINOBENZHYDRAZIDE 98%
• 103956-09-8
• CS-0204858
• Benzoic acid,3,4-diamino-,hydrazide
• J-001073
• 3,4-Bis(Azanyl)benzohydrazide
• FT-0614197
• AS-58471
• A896330
• D4551
• SCHEMBL1252657
• E83894
• DTXSID10403987
• YGCXQTYRSKMILM-UHFFFAOYSA-N
• MFCD00017069
• 3,4-Diaminobenzhydrazide, 97%
• L99
• AKOS005171612
• STK503635
• DTXCID30354841
• DB-059026

• MDL： MFCD00017069
• Inchi： 1S/C7H10N4O/c8-5-2-1-4(3-6(5)9)7(12)11-10/h1-3H,8-10H2,(H,11,12)
• InChI Key： YGCXQTYRSKMILM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)N)N)NN

Computed Properties

• Exact Mass: 166.08500
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: nothing
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Brown solid
• Density: 1.367
• Melting Point: 157-161 °C (lit.)
• Refractive Index: 1.705
• PSA: 107.16000
• LogP: 1.70810
• Solubility: Slightly soluble in water

3,4-Diaminobenzhydrazide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3,4-Diaminobenzhydrazide

Comprehensive Overview of 3,4-Diaminobenzhydrazide (CAS No. 103956-09-8): Properties, Applications, and Research Insights

3,4-Diaminobenzhydrazide (CAS No. 103956-09-8) is a specialized organic compound with a molecular formula of C₇H₁₀N₄O. This diamine derivative is widely recognized for its role as a versatile chemical intermediate in pharmaceuticals, agrochemicals, and material science. Its unique structure, featuring both amino and hydrazide functional groups, enables diverse reactivity, making it valuable for synthesizing heterocyclic compounds and polymers.

In recent years, the demand for 3,4-Diaminobenzhydrazide has surged due to its applications in drug discovery and bioconjugation. Researchers highlight its potential in designing anticancer agents and enzyme inhibitors, aligning with the growing interest in targeted therapies. Its ability to form stable complexes with metal ions also positions it as a candidate for chelation therapy and diagnostic imaging.

The compound’s synthetic versatility is another focal point. It serves as a precursor for benzoxazole and benzimidazole derivatives, which are key motifs in fluorescent dyes and OLED materials. This ties into the booming market for organic electronics, where users frequently search for "high-performance small-molecule semiconductors" or "photoactive materials."

From an industrial perspective, 3,4-Diaminobenzhydrazide is optimized for scalable production with high purity (>98%). Manufacturers emphasize green chemistry approaches, such as solvent-free reactions, to meet sustainability goals—a topic dominating chemical industry forums. Analytical techniques like HPLC and NMR ensure quality control, addressing common queries about "compound characterization methods."

Safety and handling protocols for 103956-09-8 adhere to global standards (e.g., REACH, GHS). While non-hazardous under normal conditions, proper storage in anhydrous environments is recommended to prevent degradation. This aligns with laboratory searches for "stable hydrazide storage" and "handling amine compounds."

Emerging studies explore 3,4-Diaminobenzhydrazide’s role in nanotechnology, particularly in surface functionalization of nanoparticles. Its dual-reactive groups enable covalent bonding with carbon nanotubes and quantum dots, relevant to searches like "nanomaterial modification techniques."

In summary, 3,4-Diaminobenzhydrazide (CAS No. 103956-09-8) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its adaptability to cutting-edge research and alignment with industry trends ensure sustained relevance in both academic and commercial spheres.